Benzeneacetamide, 2-(benzoylamino)-N-(2-(4-morpholinyl)ethyl)-alpha-oxo-

• CAS No.: 85080-25-7
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol
• IUPAC Name: N-[2-[2-(2-morpholin-4-ylethylamino)-2-oxoacetyl]phenyl]benzamide
• InChI: InChI=1S/C21H23N3O4/c25-19(21(27)22-10-11-24-12-14-28-15-13-24)17-8-4-5-9-18(17)23-20(26)16-6-2-1-3-7-16/h1-9H,10-15H2,(H,22,27)(H,23,26)
• InChI Key: MYWNETJPBZPJOD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C(=O)C2=CC=CC=C2NC(=O)C3=CC=CC=C3

Description

Benzeneacetamide, 2-(benzoylamino)-N-(2-(4-morpholinyl)ethyl)-alpha-oxo- is a complex organic compound with a unique structure that includes a benzene ring, an amide group, and a morpholine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzeneacetamide, 2-(benzoylamino)-N-(2-(4-morpholinyl)ethyl)-alpha-oxo- typically involves multiple steps, including the formation of intermediate compounds. . The reaction conditions often require the use of solvents such as dichloromethane and catalysts like triethylamine to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

Benzeneacetamide, 2-(benzoylamino)-N-(2-(4-morpholinyl)ethyl)-alpha-oxo- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halides and alkylating agents are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

Benzeneacetamide, 2-(benzoylamino)-N-(2-(4-morpholinyl)ethyl)-alpha-oxo- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Benzeneacetamide, 2-(benzoylamino)-N-(2-(4-morpholinyl)ethyl)-alpha-oxo- involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-ethyl-4-(4-morpholinyl)-2,2-diphenylbutyl acetate hydrochloride
• (2-(benzoylamino)-3-(4-morpholinyl)-3-oxo-1-propenyl)(triphenyl)phosphonium chloride

Uniqueness

Benzeneacetamide, 2-(benzoylamino)-N-(2-(4-morpholinyl)ethyl)-alpha-oxo- is unique due to its specific combination of functional groups and structural features